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Compound Name: Cyanogen

Cat. No.: B1215507 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Cyanogen (C₂N₂)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,

synthesis, reactivity, and biological effects of cyanogen (C₂N₂). All quantitative data is

summarized in tabular format for clarity and ease of comparison. Methodologies and key

reaction pathways are illustrated using diagrams generated with Graphviz, adhering to

specified formatting rules.

General and Physical Properties
Cyanogen is a colorless, highly toxic, and flammable gas with a pungent, almond-like odor.[1]

Its chemical formula is (CN)₂, and it is structurally represented as N≡C−C≡N, making it the

simplest stable carbon nitride.[2] The molecule is linear and is considered a pseudohalogen

due to its chemical similarities to diatomic halogens like Cl₂.[2] It is typically shipped as a

liquefied compressed gas.[1]

Physical and Thermochemical Data
The key physical and thermochemical properties of cyanogen are summarized in the table

below. This data is essential for its safe handling, storage, and application in experimental

settings.
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Property Value Reference(s)

Identification

IUPAC Name Oxalonitrile, Ethanedinitrile [2]

CAS Number 460-19-5 [3]

Molecular Formula C₂N₂ [4]

Molecular Weight 52.036 g·mol⁻¹ [2]

Physical Properties

Appearance Colorless gas [1]

Odor Pungent, almond-like [1]

Melting Point -27.9 °C (-18.2 °F; 245.2 K) [5]

Boiling Point -21.17 °C (-6.1 °F; 252.0 K) [4]

Density (liquid) 0.954 g/mL at -21 °C [1]

Relative Gas Density 1.8 (Air = 1) [5]

Vapor Pressure
5.1 atm (3876 mm Hg) at 21.1

°C (70 °F)
[6]

Solubility

In Water 450 mL/100 mL at 20 °C [5]

In Ethanol
Soluble (2300 cc in 100 ml at

20 °C)
[1]

In Diethyl Ether
Soluble (5.0 times its own

volume at 20 °C)
[1]

Safety and Hazard Data

Flash Point Flammable Gas [5]

Lower Explosive Limit (LEL) 6.6% in air [6]

Upper Explosive Limit (UEL) 42.6% - 43% in air [5][6]
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Thermochemical Data

Std. Molar Entropy (S⦵₂₉₈) 241.57 J/(K·mol) [2]

Std. Enthalpy of Formation

(ΔfH⦵₂₉₈)
309.07 kJ/mol [2]

Std. Enthalpy of Combustion

(ΔcH⦵₂₉₈)
-1094.2 to -1097.8 kJ/mol [2]

Ionization Potential 13.57 eV [6]

Chemical Properties and Reactivity
Cyanogen exhibits reactivity characteristic of its pseudohalogen nature. It is an endothermic

compound that can undergo polymerization or decomposition under heat.

Hydrolysis
In aqueous solutions, cyanogen slowly hydrolyzes. The reaction proceeds through oxamide as

an intermediate, ultimately yielding oxalic acid and ammonia.[1]

Cyanogen
(N≡C-C≡N)

+ 2 H₂O
Oxamide

(H₂N-CO-CO-NH₂)
+ 2 H₂O

Oxalic Acid
(HOOC-COOH)

+
Ammonia (2 NH₃)

Click to download full resolution via product page

Figure 1: Hydrolysis pathway of cyanogen.

Combustion
Cyanogen burns in air with a characteristic purple-tinged flame, producing carbon dioxide and

nitrogen gas.[1][7] When burned in pure oxygen, it produces the second-hottest known natural
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flame, with temperatures exceeding 4525 °C (8177 °F).[2] This high combustion temperature is

a result of the absence of low-energy bonds (like C-H) in the molecule and the formation of

highly stable products (CO₂ and N₂).

Polymerization
When heated to temperatures above 300-500 °C, cyanogen polymerizes into a black,

insoluble solid known as paracyanogen, with the empirical formula (CN)ₓ.[2][8] This thermal

polymerization can be reversed by heating paracyanogen to approximately 800 °C.[2]
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n (N≡C-C≡N)
Cyanogen

300-500 °C
(CN)x

Paracyanogen

Start Aqueous CuSO₄ Solution (1M) in Reaction Flask

Step 1: Dropwise Addition Add aqueous NaCN Solution (2M) to stirred, heated CuSO₄ solution

Step 2: Reaction 2Cu²⁺ + 4CN⁻ → (CN)₂ (g) + 2CuCN (s) Intermediate Cu(CN)₂ decomposes

Step 3: Gas Purification Pass evolved gas through a cold trap to remove water vapor

End Purified C₂N₂ gas for immediate use in subsequent reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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